1-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-2,2-diphenylethan-1-one

• IUPAC Name: 1-[3-[(2-methylimidazol-1-yl)methyl]azetidin-1-yl]-2,2-diphenylethanone
• InChI: InChI=1S/C22H23N3O/c1-17-23-12-13-24(17)14-18-15-25(16-18)22(26)21(19-8-4-2-5-9-19)20-10-6-3-7-11-20/h2-13,18,21H,14-16H2,1H3
• InChI Key: CXYDNQDHGFTQGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1CC2CN(C2)C(=O)C(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C22H23N3O
• Molecular Weight: 345.4 g/mol
• CAS No.: 2640878-57-3

Description

The compound “1-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-2,2-diphenylethan-1-one” is a complex organic molecule. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. The imidazole ring is known to be a core structure in many natural products and pharmaceuticals.

Synthesis Analysis

Imidazole derivatives have been synthesized through various methods. One common method involves treating carbonyl compounds with 2-lithio-1-methyl-1H-imidazole or treating 2-acyl-1H-imidazoles with organometallic reagents or sodium borohydride. Another method involves the cyclization of amido-nitriles.

Molecular Structure Analysis

The molecular structure of imidazole-containing compounds has been studied using various techniques. For instance, the FT-IR spectrum of a similar compound exhibited a sharp carbonyl stretch at 1660 cm−1, indicative of an α,β-unsaturated carbonyl.

Chemical Reactions Analysis

Imidazole compounds are known for their broad range of chemical and biological properties, making them important synthons in the development of new drugs. They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of a similar compound, 3-(2-METHYL-1H-IMIDAZOL-1-YL)PROPYLAMINE, include a boiling point of 110-112 °C (Press: 2-3 Torr), a density of 1.028 g/mL at 25 °C, and a refractive index of n20/D1.517.

Scientific Research Applications

1-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-2,2-diphenylethan-1-one(2-phenylethyl)-1H-imidazol-1-ium has been used in a wide range of scientific research applications. It has been used to study the effects of chemical compounds on the human body, as well as to study the effects of environmental pollutants on living organisms. Additionally, this compound has been used to study the effects of various drugs on the human body, as well as to study the effects of various drugs on the environment.

Mechanism of Action

The mechanism of action of 1-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-2,2-diphenylethan-1-one(2-phenylethyl)-1H-imidazol-1-ium is not fully understood. However, it is believed that this compound binds to certain receptors in the body, which then triggers a cascade of biochemical reactions. These biochemical reactions then lead to the desired physiological effects of the compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound(2-phenylethyl)-1H-imidazol-1-ium are not fully understood. However, it is believed that this compound can have an analgesic effect, as well as an anti-inflammatory effect. Additionally, this compound has been shown to have an inhibitory effect on certain enzymes, which can lead to a decrease in the production of certain hormones.

Advantages and Limitations for Lab Experiments

The advantages of using 1-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-2,2-diphenylethan-1-one(2-phenylethyl)-1H-imidazol-1-ium in laboratory experiments include its high potency and its ability to bind to certain receptors in the body. Additionally, this compound is relatively inexpensive and can be synthesized in a relatively short amount of time. The limitations of using this compound in laboratory experiments include its potential toxicity and its ability to interact with other compounds.

Future Directions

The potential future directions for 1-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-2,2-diphenylethan-1-one(2-phenylethyl)-1H-imidazol-1-ium include further research into its mechanism of action and its effects on the human body. Additionally, further research could be done to explore the potential therapeutic applications of this compound, as well as its potential applications in environmental pollution studies. Additionally, further research could be done to investigate the potential toxicity of this compound, as well as its potential interactions with other compounds. Finally, further research could be done to explore the potential uses of this compound in drug development and design.

Synthesis Methods

The synthesis of 1-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-2,2-diphenylethan-1-one(2-phenylethyl)-1H-imidazol-1-ium is a multi-step process that involves several different chemical reactions. The first step involves the reaction of 2-methyl-1H-imidazol-1-ylmethanol with ethyl chloroformate to form the intermediate compound 2-chloromethyl-1H-imidazol-1-ylmethanol. This intermediate compound is then reacted with phenylmagnesium bromide to form the desired product, this compound(2-phenylethyl)-1H-imidazol-1-ium.

Safety and Hazards

While specific safety and hazard information for “1-{3-[(2-methyl-1H-imidazol-1-yl)methyl]azetidin-1-yl}-2,2-diphenylethan-1-one” is not available, a similar compound, 3-((2-Methyl-1H-imidazol-1-yl)methyl)pyrrolidin-3-ol hydrochloride, has been classified as Acute Tox. 1 Dermal - Eye Irrit. 2.